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Compound of Interest

Compound Name: L-Histidine dihydrochloride

Cat. No.: B1606233 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling L-Histidine dihydrochloride. The

following procedures are designed to ensure safe handling, storage, and disposal of this

compound.

Personal Protective Equipment (PPE)
When handling L-Histidine dihydrochloride, particularly in solid form where dust may be

generated, a comprehensive PPE strategy is crucial. The following table summarizes the

recommended protective equipment.
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PPE Category Equipment Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

To protect against dust

particles and splashes.[1][2][3]

[4][5][6]

Hand Protection
Protective gloves (e.g., nitrile

rubber).

To prevent skin contact.

Gloves should be inspected

before use and disposed of

properly.[1][6]

Skin and Body Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure. A lab coat is

recommended.

To minimize skin contact with

the chemical.[1][2][4][5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required when

dusts are generated. A P1

particulate filter is

recommended.

To prevent inhalation of dust

particles.[3] This is especially

important during large-scale

operations or in emergency

situations.[1]

Chemical and Physical Properties
Understanding the physical and chemical properties of L-Histidine dihydrochloride is

fundamental to its safe handling and storage.
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Property Value

Appearance White crystalline powder/solid.[2][4][5][7]

Odor Odorless.[2][7][8]

pH 2.5 - 5.0 (2.5% aqueous solution).[2][4][5]

Melting Point Decomposes at approximately 251-254 °C.[2][7]

Solubility Soluble in water.[1][2][4][8]

Stability Stable under normal conditions.[2][4][5]

Incompatibilities Strong oxidizing agents.[2][4][5]

Hazardous Decomposition Products

Carbon monoxide (CO), Carbon dioxide (CO2),

Nitrogen oxides (NOx), Hydrogen chloride gas.

[1][2][4][5]

Standard Operating Procedure for Handling
The following workflow outlines the standard procedure for safely handling L-Histidine
dihydrochloride in a laboratory setting.
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Preparation

Handling

Post-Handling

Consult Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare a Clean and
Well-Ventilated Workspace

Carefully Weigh Solid Compound
(Avoid Dust Generation)

Dissolve in Appropriate Solvent
(if necessary)

Clean Workspace and Equipment

Dispose of Waste According to
Institutional Guidelines

Remove and Dispose of PPE Properly

Wash Hands Thoroughly
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Standard Handling Workflow for L-Histidine Dihydrochloride
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Spill Management Protocol
In the event of a spill, a structured and immediate response is necessary to mitigate any

potential hazards.

For minor spills, trained laboratory personnel can typically manage the cleanup.[9]

Ensure Safety: Ensure adequate ventilation and wear appropriate PPE.[1][5]

Containment: For solid spills, sweep or vacuum up the material and place it in a suitable

container for disposal.[1][5][6] Avoid generating dust.[1][5][10]

Cleanup: Clean the spill area with water and decontaminate surfaces.[7]

Disposal: Dispose of the collected material and cleaning supplies as chemical waste in

accordance with local, regional, and national regulations.[1][2]

For significant spills, immediate evacuation and professional assistance are required.

Evacuate: Evacuate the area immediately.

Ventilate: If safe to do so, increase ventilation to the area.

Isolate: Close off the affected area to prevent the spread of dust.

Seek Assistance: Contact your institution's environmental health and safety (EHS) office or

emergency response team for cleanup.

The following diagram illustrates the decision-making process for spill response.
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Spill Response Decision Workflow

Disposal Plan
Proper disposal of L-Histidine dihydrochloride and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Unused Product: Unused L-Histidine dihydrochloride should be disposed of as chemical

waste.[1] Do not mix with other waste. Offer surplus and non-recyclable solutions to a

licensed disposal company.[6]

Contaminated Materials: Any materials used for cleaning up spills (e.g., absorbents, PPE)

should be placed in a sealed, labeled container and disposed of as hazardous waste.[9][10]

[11]

Empty Containers: Handle uncleaned containers as you would the product itself. Empty

containers should be disposed of in accordance with local regulations.[1]

Always consult your institution's waste disposal guidelines and local regulations for complete

and accurate classification and disposal procedures.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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